2-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]pyrimidine

• IUPAC Name: 2-[(5-fluorosulfonyloxypyridine-3-carbonyl)-methylamino]pyrimidine
• InChI: InChI=1S/C11H9FN4O4S/c1-16(11-14-3-2-4-15-11)10(17)8-5-9(7-13-6-8)20-21(12,18)19/h2-7H,1H3
• InChI Key: ZGYLCECOENDKNH-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=NC=CC=N1)C(=O)C2=CC(=CN=C2)OS(=O)(=O)F
• Molecular Formula: C11H9FN4O4S
• Molecular Weight: 312.28 g/mol

Description

2-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]pyrimidine is an aromatic heterocyclic compound. It belongs to the pyrimidine family, characterized by a six-membered ring containing two nitrogen atoms at positions 1 and 3. Both natural and synthetic pyrimidines exist, displaying diverse pharmacological effects, including antioxidant, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory properties.

Synthesis Analysis

Several methods facilitate the synthesis of pyrimidines. One approach involves the reaction of the sodium salt of 3,3-dimethoxy-2-methoxycarbonylpropen-1-ol with various amidinium salts, leading to the formation of 2-substituted pyrimidine-5-carboxylic esters. Additionally, solution-phase parallel synthesis has identified novel 2-chloro-4-(trifluoromethyl)pyrimidine-5-N-(3′,5′-bis(trifluoromethyl)phenyl) carboxamides as NF-κB and AP-1 inhibitors.

Chemical Reactions Analysis

The mechanism of action of pyrimidine-based anti-inflammatory agents often involves inhibiting key inflammatory mediators, including prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, and leukotrienes. Additionally, pyrimidines may inhibit COX enzymes, leading to reduced PGE2 production.